6-chloro-4-(2-cyclopropylethynyl)-8-fluoro-4-(trifluoromethyl)-1H-3,1-benzoxazin-2-one
Cat. No. B8441267
M. Wt: 333.66 g/mol
InChI Key: KHCUXFYAUCRPAZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06303780B1
Procedure details
To a stirred cooled (−25° C.) solution of 144 mg (0.47 mmol) of +/−)-2-amino-5-chloro-3-fluoro-α-(cyclopropylethynyl)-α-(trifluoromethyl)benzyl alcohol in 6 mL of toluene was added 0.28 mL (2.0 mmol) of triethylamine followed by 0.62 mL( 1.2 mmol) of a 1.93 M solution of phosgene in toluene over 3 min. The solution was stirred an additional 30 min. at −25° C. after which time it was warmed to ambient temperature and quenched with 0.5 N aq. citric acid. The mixture was extracted once with ether and once with ethyl acetate, and the combined organic extracts were washed sequentially with sat'd aq. NaHCO3, water, and brine. The solution was dried (MgSO4), and concentrated under reduced pressure to afford a tan solid. The crude product was chromatographed on silica gel(elution with 3:1 hexanes-ether) to afford, after concentration, 90 mg (58%) of (+/−)-6-chloro-4-(cyclopropylethynyl)-8-fluoro-4-(trifluoromethyl)-1,4-dihydro-2H-3,1-benzoxazin-2-one as an off-white solid. 1H NMR (300 MHz, CDCl3) δ 7.65(br s, 1H); 7.32-7.34(m, 1H); 7.22(d, 1H, J=2.2 Hz); 1.36-1.43(m, 1H); 0.82-0.98(m, 4H). 19F (282 MHz, CDCl3) δ −132.5(s, 1F), −81.1(s, 3F). High resolution mass spec: calculated for C14H9NO2ClF4(M+H)+: 334.0258, found: 334.0244.
Name
2-amino-5-chloro-3-fluoro-α-(cyclopropylethynyl)-α-(trifluoromethyl)benzyl alcohol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[C:18]([F:19])=[CH:17][C:16]([Cl:20])=[CH:15][C:3]=1[C:4]([OH:14])([C:9]#[C:10][CH:11]1[CH2:13][CH2:12]1)[C:5]([F:8])([F:7])[F:6].C(N(CC)CC)C.[C:28](Cl)(Cl)=[O:29]>C1(C)C=CC=CC=1>[Cl:20][C:16]1[CH:17]=[C:18]([F:19])[C:2]2[NH:1][C:28](=[O:29])[O:14][C:4]([C:9]#[C:10][CH:11]3[CH2:13][CH2:12]3)([C:5]([F:6])([F:7])[F:8])[C:3]=2[CH:15]=1
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Inputs
Step One
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Name
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2-amino-5-chloro-3-fluoro-α-(cyclopropylethynyl)-α-(trifluoromethyl)benzyl alcohol
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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NC1=C(C(C(F)(F)F)(C#CC2CC2)O)C=C(C=C1F)Cl
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Name
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Quantity
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6 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Step Two
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Name
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Quantity
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0.28 mL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Step Three
[Compound]
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Name
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solution
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(=O)(Cl)Cl
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Step Five
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Name
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|
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Quantity
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0 (± 1) mol
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|
Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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-25 °C
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Stirring
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Type
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CUSTOM
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Details
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The solution was stirred an additional 30 min. at −25° C. after which time it
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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over 3 min
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Duration
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3 min
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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was warmed to ambient temperature
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CUSTOM
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Type
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CUSTOM
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Details
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quenched with 0.5 N aq. citric acid
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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The mixture was extracted once with ether and once with ethyl acetate
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WASH
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Type
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WASH
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Details
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the combined organic extracts were washed sequentially with sat'd aq. NaHCO3, water, and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The solution was dried (MgSO4)
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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|
Details
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to afford a tan solid
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CUSTOM
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Type
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CUSTOM
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|
Details
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The crude product was chromatographed on silica gel(elution with 3:1 hexanes-ether)
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CUSTOM
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Type
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CUSTOM
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Details
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to afford
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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after concentration, 90 mg (58%) of (+/−)-6-chloro-4-(cyclopropylethynyl)-8-fluoro-4-(trifluoromethyl)-1,4-dihydro-2H-3,1-benzoxazin-2-one as an off-white solid
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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Type
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Smiles
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ClC=1C=C(C2=C(C(OC(N2)=O)(C(F)(F)F)C#CC2CC2)C1)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
